Cas no 403-30-5 (1-(4-bromophenyl)-2-fluoroethan-1-one)

1-(4-bromophenyl)-2-fluoroethan-1-one structure
403-30-5 structure
Product Name:1-(4-bromophenyl)-2-fluoroethan-1-one
CAS No:403-30-5
MF:C8H6BrFO
MW:217.035045146942
MDL:MFCD13173359
CID:324818
PubChem ID:10036278
Update Time:2025-04-19

1-(4-bromophenyl)-2-fluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(4-bromophenyl)-2-fluoro-
    • 1-(4-bromophenyl)-2-fluoroethanone
    • Ethanone, 1-(4-bromophenyl)-2-fluoro- (9CI)
    • 1-(4-Bromophenyl)-2-fluoro-1-ethanone
    • 2-Fluoro-4'-bromoacetophenone
    • Acetophenone,4'-bromo-2-fluoro- (6CI,8CI)
    • 1-(4-bromophenyl)-2-fluoroethan-1-one
    • 1-(4-bromophenyl)-2-fluoro-ethanone
    • DTXSID00434528
    • SCHEMBL691537
    • EN300-818792
    • PATCUTBZBAERHM-UHFFFAOYSA-N
    • 1-(4-Bromo-phenyl)-2-fluoro-ethanone
    • MFCD13173359
    • W17424
    • 403-30-5
    • MDL: MFCD13173359
    • Inchi: 1S/C8H6BrFO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4H,5H2
    • InChI Key: PATCUTBZBAERHM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(CF)=O)=CC=1

Computed Properties

  • Exact Mass: 215.95858
  • Monoisotopic Mass: 215.95861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

1-(4-bromophenyl)-2-fluoroethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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